Cas no 1549445-24-0 (4-(1H-pyrrol-1-yl)tetrahydro-2H-pyran-4-carboxylic acid)

• Product Name: 4-(1H-pyrrol-1-yl)tetrahydro-2H-pyran-4-carboxylic acid
• CAS No: 1549445-24-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5579266
• Update Time: 2025-05-21

4-(1H-pyrrol-1-yl)tetrahydro-2H-pyran-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-carboxylic acid, tetrahydro-4-(1H-pyrrol-1-yl)-
• 4-(1h-pyrrol-1-yl)tetrahydro-2h-pyran-4-carboxylic acid
• 4-(1H-pyrrol-1-yl)tetrahydro-2H-pyran-4-carboxylic acid

• Inchi： 1S/C10H13NO3/c12-9(13)10(3-7-14-8-4-10)11-5-1-2-6-11/h1-2,5-6H,3-4,7-8H2,(H,12,13)
• InChI Key： WINMIEGRPCLRMK-UHFFFAOYSA-N
• SMILES： C1OCCC(N2C=CC=C2)(C(O)=O)C1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 378.8±42.0 °C(Predicted)
• pka: 2.37±0.20(Predicted)

Additional information on 4-(1H-pyrrol-1-yl)tetrahydro-2H-pyran-4-carboxylic acid

Recent Advances in the Study of 4-(1H-pyrrol-1-yl)tetrahydro-2H-pyran-4-carboxylic acid (CAS: 1549445-24-0)

4-(1H-pyrrol-1-yl)tetrahydro-2H-pyran-4-carboxylic acid (CAS: 1549445-24-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrole and tetrahydropyran moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its pharmacological properties.

One of the key areas of research has been the synthesis and structural modification of 4-(1H-pyrrol-1-yl)tetrahydro-2H-pyran-4-carboxylic acid to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that slight modifications to the pyrrole ring could significantly improve the compound's binding affinity to target proteins, such as cyclooxygenase-2 (COX-2), which is implicated in inflammatory diseases. The study also highlighted the compound's potential as a lead molecule for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent investigations have explored the antimicrobial potential of 4-(1H-pyrrol-1-yl)tetrahydro-2H-pyran-4-carboxylic acid. A 2024 study in Antimicrobial Agents and Chemotherapy reported that the compound exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways. These findings suggest that 4-(1H-pyrrol-1-yl)tetrahydro-2H-pyran-4-carboxylic acid could serve as a scaffold for developing new antibiotics.

Another exciting development is the compound's potential in oncology. Preliminary in vitro and in vivo studies have shown that 4-(1H-pyrrol-1-yl)tetrahydro-2H-pyran-4-carboxylic acid can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. A recent preprint on bioRxiv (2024) revealed that the compound targets the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell survival and proliferation. These findings have sparked interest in further preclinical evaluations to assess its efficacy and safety as an anticancer agent.

Despite these promising results, challenges remain in the clinical translation of 4-(1H-pyrrol-1-yl)tetrahydro-2H-pyran-4-carboxylic acid. Issues such as pharmacokinetics, toxicity, and scalable synthesis need to be addressed. Ongoing research is focused on optimizing the compound's drug-like properties through medicinal chemistry approaches and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into a viable therapeutic candidate.

In conclusion, 4-(1H-pyrrol-1-yl)tetrahydro-2H-pyran-4-carboxylic acid (CAS: 1549445-24-0) represents a promising molecule with diverse therapeutic applications. Recent studies have shed light on its mechanisms of action, structural optimization, and potential in treating various diseases. As research progresses, this compound may pave the way for novel treatments in inflammation, infectious diseases, and cancer.